BENGHE Foundational & Exploratory

Check Availability & Pricing

4-(4-Chlorobenzyl)morpholine chemical
properties

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4-(4-Chlorobenzyl)morpholine

Cat. No.: B1332539

An In-depth Technical Guide to 4-(4-Chlorobenzyl)morpholine: Properties, Synthesis, and
Applications

Abstract

This technical guide provides a comprehensive overview of 4-(4-Chlorobenzyl)morpholine, a
heterocyclic compound of significant interest to medicinal chemists and drug development
professionals. We will delve into its core physicochemical and spectroscopic properties, provide
a detailed, field-proven protocol for its synthesis via nucleophilic substitution, and explore its
role as a versatile intermediate in the synthesis of pharmacologically active agents. The
discussion is framed from the perspective of a senior application scientist, emphasizing the
causal relationships behind experimental choices and the strategic importance of the
morpholine scaffold in modern drug discovery. Safety protocols and handling procedures are
also detailed to ensure safe and effective laboratory use.

Introduction: The Strategic Value of the Morpholine
Moiety

In the landscape of drug discovery, certain chemical scaffolds consistently emerge due to their
ability to impart favorable pharmacokinetic and pharmacodynamic properties onto drug
candidates. The morpholine ring is one such "privileged structure.[1] As a cyclic amine-ether,
its unique topology and electronic properties offer several advantages. The ether oxygen can
act as a hydrogen bond acceptor, while the tertiary amine provides a basic center that can be
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crucial for solubility and receptor interaction.[2] Consequently, the morpholine moiety is a key
component in numerous clinically important drugs, including antibiotics like Linezolid and
anticancer agents such as Gefitinib.[3]

4-(4-Chlorobenzyl)morpholine serves as a quintessential example of a morpholine-containing
building block. It combines the beneficial properties of the morpholine ring with a functionalized
aromatic group. The 4-chlorobenzyl moiety provides a lipophilic component and a site for
further chemical elaboration, making this compound a valuable starting point for synthesizing
diverse libraries of potential therapeutic agents, particularly those targeting the central nervous
system (CNS) and enzymes implicated in neurodegenerative diseases.[2][4]

Physicochemical and Spectroscopic Profile

A thorough understanding of a compound's physical and chemical properties is foundational for
its application in synthesis and research.

Core Chemical Properties

The key physicochemical identifiers and properties of 4-(4-Chlorobenzyl)morpholine are
summarized below, providing essential data for its handling, storage, and use in quantitative
chemical reactions.

Property Value Source
CAS Number 6425-43-0 [5][6]
Molecular Formula C11H14CINO [5]
Molecular Weight 211.69 g/mol [5]
IUPAC Name 4-(4-chlorobenzyl)morpholine

Synonyms 4-(p-Chlorobenzyl)morpholine

Spectroscopic Characterization

While a dedicated public spectrum for this specific compound is not readily available, its
structure allows for a confident prediction of its key spectroscopic signatures based on well-
established principles and data from analogous structures.[7]
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e 'H NMR: The proton NMR spectrum is expected to show distinct signals. The aromatic
protons on the chlorophenyl ring will appear as two doublets in the & 7.0-7.5 ppm region,
characteristic of a 1,4-disubstituted benzene ring. A sharp singlet corresponding to the two
benzylic protons (-CH2-) would be expected around & 3.5 ppm. The eight protons of the
morpholine ring will present as two multiplets, typically between & 2.4 and & 3.7 ppm. The
protons adjacent to the oxygen (-O-CHz-) will be downfield relative to those adjacent to the
nitrogen (-N-CH2-).[7]

e 13C NMR: The carbon spectrum will show characteristic peaks for the aromatic carbons, the
benzylic carbon, and the two distinct carbons of the morpholine ring. The carbons adjacent to
the heteroatoms (N and O) will be the most deshielded among the aliphatic signals.

e Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak (M*) at m/z
211 and a characteristic M+2 peak at m/z 213 with an intensity of approximately one-third of
the M* peak, which is indicative of the presence of a single chlorine atom.

o Infrared (IR) Spectroscopy: The IR spectrum would display characteristic C-H stretching
vibrations for both aromatic and aliphatic groups, C-N and C-O stretching bands from the
morpholine ring, and a C-Cl stretching vibration.

Synthesis and Reaction Mechanism

As a chemical intermediate, the synthesis of 4-(4-Chlorobenzyl)morpholine is a critical
process. The most direct and widely used method is the nucleophilic substitution reaction, a
robust and scalable approach.

Synthetic Workflow: Nucleophilic Substitution

This protocol details the synthesis of 4-(4-Chlorobenzyl)morpholine from morpholine and 1-
chloro-4-(chloromethyl)benzene. The mechanism is a classic Sn2 reaction where the secondary
amine of the morpholine acts as the nucleophile, attacking the electrophilic benzylic carbon and
displacing the chloride leaving group.[8] A non-nucleophilic base, such as potassium

carbonate, is used to neutralize the HCI generated during the reaction, driving the equilibrium
towards the product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-(4-Chlorobenzyl)morpholine chemical properties].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1332539#4-4-chlorobenzyl-morpholine-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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